4-(Acetylamino)-3-benzoylbenzoic acid
Description
4-(Acetylamino)-3-benzoylbenzoic acid is a substituted benzoic acid derivative characterized by an acetylamino group (-NHCOCH₃) at the 4-position and a benzoyl group (C₆H₅CO-) at the 3-position of the aromatic ring.
Properties
CAS No. |
17562-44-6 |
|---|---|
Molecular Formula |
C16H13NO4 |
Molecular Weight |
283.283 |
IUPAC Name |
4-acetamido-3-benzoylbenzoic acid |
InChI |
InChI=1S/C16H13NO4/c1-10(18)17-14-8-7-12(16(20)21)9-13(14)15(19)11-5-3-2-4-6-11/h2-9H,1H3,(H,17,18)(H,20,21) |
InChI Key |
WRYQLYZZFBGNEP-UHFFFAOYSA-N |
SMILES |
CC(=O)NC1=C(C=C(C=C1)C(=O)O)C(=O)C2=CC=CC=C2 |
Synonyms |
4-(Acetylamino)-3-benzoylbenzoic acid |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Analogues
4-(Acetylamino)-3-nitrobenzoic acid (CAS 1539-06-6)
- Molecular Formula : C₉H₈N₂O₅
- Key Substituents: Acetylamino (-NHCOCH₃) at position 4, nitro (-NO₂) at position 3.
- Properties: The nitro group is strongly electron-withdrawing, increasing the acidity of the benzoic acid (pKa ~1.5–2.0) compared to the benzoyl-substituted compound. Limited solubility in water but soluble in ethanol and dimethyl sulfoxide (DMSO) .
- Applications : Nitro-substituted benzoic acids are often intermediates in synthesizing heterocyclic compounds with antimicrobial or antitumor activity .
4-(Acetylamino)benzoic acid (CAS 179.17)
- Molecular Formula: C₉H₉NO₃
- Key Substituents: Acetylamino (-NHCOCH₃) at position 4.
- Properties: Melting point: 256.5°C. Solubility: Insoluble in water, soluble in ethanol, slightly soluble in ether .
- Applications : Used in synthesizing sulfonamide drugs and as a precursor for UV-absorbing materials.
4-[4-(Acetylamino)phenyl] Derivatives
- Example: 4-[4-(Acetylamino)phenyl]-2-(3,5-dimethyl-1H-pyrzol-1-yl)-3-hydroxy-4-oxobutanoic acid.
- Key Features: Incorporates a pyrzolyl group and a ketone moiety, enabling cyclization into thiadiazolo, imidazole, and pyridazinone derivatives.
- Applications : Demonstrated biological activity (e.g., antimicrobial, anti-inflammatory) in preliminary studies .
Functional Analogues
Sulfonamide Derivatives
- Example: [[4-(Acetylamino)phenyl]sulfonyl]-2-furancarboxylic acid hydrazide.
- Key Features : Sulfonamide group enhances hydrogen-bonding capacity and bioavailability.
- Applications : Investigated as antitubercular agents due to their ability to inhibit bacterial enzymes .
Piperidinyl-Substituted Derivatives
- Example : SNAP-7941 and FE@SNAP.
- Key Features : Piperidinyl and fluorinated groups improve blood-brain barrier penetration.
- Applications : Potent melanin-concentrating hormone receptor 1 (MCHR1) antagonists for treating depression and obesity .
Comparative Data Table
*Note: Properties of 4-(Acetylamino)-3-benzoylbenzoic acid are inferred from structural analogs.
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